5-(Methylamino)pyridin-3-OL

• Molecular Formula: C6H8N2O
• Molecular Weight: 124.14 g/mol
• IUPAC Name: 5-(methylamino)pyridin-3-ol
• InChI: InChI=1S/C6H8N2O/c1-7-5-2-6(9)4-8-3-5/h2-4,7,9H,1H3
• InChI Key: YAGUQKVZINGFHS-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=CN=C1)O

Description

5-(Methylamino)pyridin-3-OL is a pyridine derivative characterized by a hydroxyl group (-OH) at position 3 and a methylamino group (-NHCH₃) at position 5 of the pyridine ring. This compound is of interest in medicinal chemistry and materials science due to its dual functional groups, which may influence solubility, reactivity, and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Methylamino)pyridin-3-OL can be achieved through several methods One common approach involves the nucleophilic substitution of a suitable pyridine derivative

Industrial Production Methods

In an industrial setting, the production of 5-(Methylamino)pyridin-3-OL may involve optimized reaction conditions to maximize yield and purity. This could include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reaction. The scalability of the synthesis process is crucial for industrial applications, ensuring that the compound can be produced in large quantities efficiently.

Chemical Reactions Analysis

Types of Reactions

5-(Methylamino)pyridin-3-OL undergoes various chemical reactions, including:

Oxidation: The hydroxyl group at the 3-position can be oxidized to form a ketone or aldehyde derivative.

Reduction: The compound can be reduced to modify the pyridine ring or the substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophilic substitution reactions can be facilitated by using halogenated derivatives and nucleophiles like methylamine.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group may yield a pyridine-3-one derivative, while substitution reactions can introduce various functional groups, leading to a diverse range of compounds.

Scientific Research Applications

5-(Methylamino)pyridin-3-OL has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme interactions and as a ligand in biochemical assays.

Industry: It can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 5-(Methylamino)pyridin-3-OL involves its interaction with specific molecular targets. The compound can act as an inhibitor or activator of enzymes, depending on its structure and the nature of the target. The hydroxyl and methylamino groups play crucial roles in binding to the active sites of enzymes, influencing their activity and function.

Comparison with Similar Compounds

Table 1: Substituent Comparison of Pyridin-3-ol Derivatives

Compound Name	Substituent at Position 5	Substituent at Position 3	Additional Substituents	Key Structural Features
5-(Methylamino)pyridin-3-OL	Methylamino (-NHCH₃)	Hydroxyl (-OH)	None	Basic amine, polar hydroxyl
5-Chloro-2-methoxypyridin-3-ol	Chloro (-Cl)	Hydroxyl (-OH)	Methoxy (-OCH₃) at position 2	Electron-withdrawing Cl, steric hindrance
5-Iodopyridin-3-ol	Iodo (-I)	Hydroxyl (-OH)	None	Heavy atom, potential halogen bonding
2,6-Diiodo-5-methoxypyridin-3-ol	Methoxy (-OCH₃)	Hydroxyl (-OH)	Iodo (-I) at positions 2 and 6	High steric bulk, lipophilic
3-Amino-5-methoxypyridin-4-ol·2HCl	Methoxy (-OCH₃)	Hydroxyl (-OH) at position 4	Amino (-NH₂) at position 3, HCl salt	Zwitterionic potential, salt formation
5-Methoxy-4-methylpyridin-3-amine·HCl	Methoxy (-OCH₃)	Amine (-NH₂)	Methyl (-CH₃) at position 4, HCl salt	Salt enhances solubility
5-(2-Fluoro-3-methoxyphenyl)pyridin-3-ol	2-Fluoro-3-methoxyphenyl	Hydroxyl (-OH)	Aromatic substituent at position 5	Extended conjugation, lipophilic
5-(4-Chloro-2-methoxyphenyl)pyridin-3-ol	4-Chloro-2-methoxyphenyl	Hydroxyl (-OH)	Aromatic substituent at position 5	Bulky aryl group, steric effects

Electronic and Steric Effects

• Electron-Donating vs. Electron-Withdrawing Groups: The methylamino group in 5-(Methylamino)pyridin-3-OL is electron-donating, which may increase the basicity of the pyridine nitrogen and reduce the acidity of the hydroxyl group compared to derivatives with electron-withdrawing substituents (e.g., 5-Chloro-2-methoxypyridin-3-ol or 5-Iodopyridin-3-ol) .

• Halogen Substituents :

  • Chloro and iodo groups (e.g., 5-Chloro-2-methoxypyridin-3-ol , 5-Iodopyridin-3-ol ) are electron-withdrawing, which could enhance the acidity of the hydroxyl group and promote electrophilic substitution reactions.

Solubility and Polarity

• Hydrogen Bonding: The hydroxyl and methylamino groups in 5-(Methylamino)pyridin-3-OL increase polarity, likely improving water solubility compared to aryl-substituted derivatives (e.g., 5-(2-Fluoro-3-methoxyphenyl)pyridin-3-ol ), which are more lipophilic due to bulky aromatic groups.
• Salt Forms: Compounds like 5-Methoxy-4-methylpyridin-3-amine·HCl exhibit enhanced solubility in polar solvents due to hydrochloride salt formation, a feature absent in 5-(Methylamino)pyridin-3-OL based on available data.